(E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-(cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C12H20N2O/c1-14(2)9-5-8-12(15)13-10-11-6-3-4-7-11/h5-6,8H,3-4,7,9-10H2,1-2H3,(H,13,15)/b8-5+
• InChI Key: RCYRXSBZENWRHU-VMPITWQZSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1=CCCC1
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1=CCCC1
• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol

Description

(E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide, also known as CPMEB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPMEB is a synthetic compound that belongs to the class of enaminones and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide is not fully understood, but it has been suggested that (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide may act by inhibiting the activity of enzymes involved in the synthesis of prostaglandins and leukotrienes, which are responsible for inflammation and pain. (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide may also act by modulating the activity of ion channels involved in the regulation of neuronal excitability, which may explain its anticonvulsant activity.
Biochemical and Physiological Effects
(E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has been shown to exert a variety of biochemical and physiological effects, including the inhibition of the activity of cyclooxygenase and lipoxygenase enzymes, which are involved in the synthesis of inflammatory mediators. (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has also been shown to inhibit the activity of enzymes involved in the metabolism of neurotransmitters, which may explain its anticonvulsant and analgesic activities. (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has been shown to possess potent antioxidant properties, which may protect cells from oxidative damage and prevent the development of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

(E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide is also relatively inexpensive and can be synthesized in large quantities. However, (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

(E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has shown great promise in various fields, and future research should focus on exploring its potential applications in the treatment of various diseases, including cancer, epilepsy, and inflammation. Future studies should also investigate the safety and efficacy of (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide in animal models and clinical trials. Additionally, the development of new synthetic methods for (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide may lead to the discovery of new analogs with improved pharmacological properties.

Synthesis Methods

(E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide can be synthesized using different methods, including the condensation reaction between cyclopentanone and dimethylamine, followed by cyclization and subsequent reaction with acryloyl chloride. Another method involves the reaction between cyclopentanone and dimethylamine, followed by the reaction with acryloyl chloride and sodium hydroxide. The synthesis of (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has also been achieved through the reaction between cyclopentanone and dimethylamine, followed by the reaction with acryloyl chloride and potassium carbonate.

Scientific Research Applications

(E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has been shown to exhibit anticonvulsant, analgesic, anti-inflammatory, and antitumor activities. (E)-N-(Cyclopenten-1-ylmethyl)-4-(dimethylamino)but-2-enamide has also been shown to possess potent antioxidant properties, which make it an attractive candidate for the treatment of oxidative stress-related diseases.